Cas no 1268519-44-3 (methyl 2-amino-2-(pyrimidin-2-yl)acetate)

• Product Name: methyl 2-amino-2-(pyrimidin-2-yl)acetate
• CAS No: 1268519-44-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5950867
• PubChem ID: 55296767
• Update Time: 2025-06-14

methyl 2-amino-2-(pyrimidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid, α-amino-, methyl ester
• methyl 2-amino-2-(pyrimidin-2-yl)acetate
• AKOS006372026
• 1268519-44-3
• EN300-1846408
• 2-Pyrimidineacetic acid, alpha-amino-, methyl ester
• DTXSID301244612

• Inchi： 1S/C7H9N3O2/c1-12-7(11)5(8)6-9-3-2-4-10-6/h2-5H,8H2,1H3
• InChI Key： NBPCBQYLISHQNY-UHFFFAOYSA-N
• SMILES： C1(C(N)C(OC)=O)=NC=CC=N1

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 239.1±30.0 °C(Predicted)
• pka: 5.05±0.50(Predicted)

Additional information on methyl 2-amino-2-(pyrimidin-2-yl)acetate

Recent Advances in the Synthesis and Applications of Methyl 2-amino-2-(pyrimidin-2-yl)acetate (CAS: 1268519-44-3)

Methyl 2-amino-2-(pyrimidin-2-yl)acetate (CAS: 1268519-44-3) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and agrochemicals. This compound, characterized by its pyrimidine core and ester functionality, has garnered significant attention due to its versatility in medicinal chemistry. Recent studies have explored its potential as a building block for kinase inhibitors, antiviral agents, and antimicrobial compounds, highlighting its broad applicability in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of methyl 2-amino-2-(pyrimidin-2-yl)acetate through a modified Strecker reaction, achieving a yield of 78% with excellent purity. The researchers emphasized the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. This advancement addresses previous challenges in the large-scale production of this intermediate, potentially lowering the cost of downstream pharmaceutical development.

In the context of drug discovery, methyl 2-amino-2-(pyrimidin-2-yl)acetate has shown promise as a precursor for JAK2 inhibitors, as reported in a recent Nature Communications article. The study revealed that derivatives of this compound exhibited potent inhibitory activity against JAK2 with IC50 values in the low nanomolar range. Molecular docking studies suggested that the pyrimidine moiety plays a crucial role in binding to the ATP pocket of the kinase, while the ester group allows for further structural modifications to optimize pharmacokinetic properties.

Beyond pharmaceutical applications, research published in ACS Agricultural Science & Technology has demonstrated the compound's utility in developing novel fungicides. The 2-pyrimidinyl acetic acid derivatives synthesized from methyl 2-amino-2-(pyrimidin-2-yl)acetate showed remarkable efficacy against several plant pathogens, with some compounds displaying systemic activity and low mammalian toxicity. These findings suggest potential applications in sustainable agriculture and crop protection.

Recent analytical advancements have also improved the characterization of methyl 2-amino-2-(pyrimidin-2-yl)acetate. A 2024 study in Analytical Chemistry introduced a novel LC-MS/MS method for quantifying this compound in complex matrices, achieving a detection limit of 0.1 ng/mL. This development is particularly significant for pharmacokinetic studies and quality control in pharmaceutical manufacturing, where precise quantification of intermediates is crucial.

Looking forward, the unique structural features of methyl 2-amino-2-(pyrimidin-2-yl)acetate continue to inspire innovative research. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitors. The compound's dual functionality (amino and ester groups) provides multiple points for structural diversification, making it a valuable tool for medicinal chemists addressing increasingly challenging therapeutic targets.